Cas no 2667-52-9 (Phosphorodithioic acid,O,O-bis(1-methylethyl) S-[[(1-methylethyl)thio]methyl] ester)

• Product Name: Phosphorodithioic acid,O,O-bis(1-methylethyl) S-[[(1-methylethyl)thio]methyl] ester
• CAS No: 2667-52-9
• MF: C₁₀H₂₃O₂PS₃
• MW: 302.457180261612
• CID: 279863
• PubChem ID: 75878
• Update Time: 2025-04-19

Phosphorodithioic acid,O,O-bis(1-methylethyl) S-[[(1-methylethyl)thio]methyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-bis(1-methylethyl) S-[[(1-methylethyl)thio]methyl] ester
• Phosphorodithioic acid O,O-bis(1-methylethyl)S-[[(1-methylethyl)thio]methyl] ester
• Methanethiol, (isopropylthio)-, S-ester with O,O-diisopropylphosphorodithioate
• 2667-52-9
• Phosphorodithioic acid, O,O-diisopropyl S-((isopropylthio)methyl) ester
• American cyanamid 12,013
• starbld0008373
• SCHEMBL11831664
• O,O-Diisopropyl S-((isopropylthio)methyl) phosphorodithioate
• O,O-Diisopropyl S-isopropyl mercaptomethyldithiophosphate
• ENT-24724
• DTXSID70949492
• O,O-Dipropan-2-yl S-{[(propan-2-yl)sulfanyl]methyl} phosphorodithioate
• TM 12013

• Inchi： 1S/C10H23O2PS3/c1-8(2)11-13(14,12-9(3)4)16-7-15-10(5)6/h8-10H,7H2,1-6H3
• InChI Key： CWEJGTFQSUAXKF-UHFFFAOYSA-N
• SMILES： S(CSC(C)C)P(OC(C)C)(OC(C)C)=S

Computed Properties

• Exact Mass: 302.05999
• Monoisotopic Mass: 302.05978049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 18.46